Cas no 2228921-99-9 (2-(ethylsulfanyl)methylcyclopropan-1-amine)

• Product Name: 2-(ethylsulfanyl)methylcyclopropan-1-amine
• CAS No: 2228921-99-9
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6056419
• PubChem ID: 165969473
• Update Time: 2025-07-21

2-(ethylsulfanyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfanyl)methylcyclopropan-1-amine
• 2228921-99-9
• 2-[(ethylsulfanyl)methyl]cyclopropan-1-amine
• EN300-1786094

• Inchi： 1S/C6H13NS/c1-2-8-4-5-3-6(5)7/h5-6H,2-4,7H2,1H3
• InChI Key： NOBROGROIKEXAT-UHFFFAOYSA-N
• SMILES： S(CC)CC1CC1N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-(ethylsulfanyl)methylcyclopropan-1-amine

Professional Introduction to 2-(ethylsulfanyl)methylcyclopropan-1-amine (CAS No. 2228921-99-9)

2-(ethylsulfanyl)methylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228921-99-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfanyl-substituted cyclopropanes, a structural motif known for its unique biological properties and potential therapeutic applications.

The molecular structure of 2-(ethylsulfanyl)methylcyclopropan-1-amine consists of a cyclopropane ring substituted with an ethylsulfanyl group and an amine functional group at the 1-position. This arrangement confers distinct chemical reactivity and spatial constraints, making it a valuable scaffold for designing novel bioactive molecules. The cyclopropane ring, in particular, is known for its high ring strain, which can be exploited to enhance binding affinity and selectivity in drug-like molecules.

In recent years, there has been a surge in research focused on sulfanyl-containing compounds due to their diverse pharmacological profiles. Studies have demonstrated that sulfanyl groups can modulate enzyme activity, interact with biological targets, and influence cellular processes. The presence of the ethylsulfanyl moiety in 2-(ethylsulfanyl)methylcyclopropan-1-amine adds an additional layer of complexity, potentially enabling fine-tuned interactions with biological systems.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs. The cyclopropane ring's strain energy can be harnessed to create highly reactive intermediates or to stabilize transition states in enzymatic reactions. This property has been leveraged in various drug discovery campaigns to identify molecules with improved pharmacokinetic profiles and reduced toxicity.

Recent advancements in computational chemistry and molecular modeling have further illuminated the structural features of 2-(ethylsulfanyl)methylcyclopropan-1-amine. These studies suggest that the compound can adopt multiple conformations, depending on the surrounding environment. Such conformational flexibility is often critical for achieving optimal binding to biological targets, underscoring the compound's potential as a lead molecule in medicinal chemistry.

The amine functional group in 2-(ethylsulfanyl)methylcyclopropan-1-amine also presents opportunities for further chemical modification. Amines are versatile handles for introducing additional substituents or for coupling with other pharmacophores, enabling the synthesis of complex derivatives with tailored biological activities. This adaptability makes the compound a valuable building block for libraries of compounds designed for high-throughput screening.

In the context of drug discovery, the synthesis of 2-(ethylsulfanyl)methylcyclopropan-1-amine has been optimized using state-of-the-art synthetic methodologies. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated cyclizations, have been employed to construct the cyclopropane core efficiently. These synthetic strategies not only improve yield but also allow for scalable production, which is essential for preclinical and clinical studies.

The pharmacological evaluation of 2-(ethylsulfanyl)methylcyclopropan-1-amine has revealed promising activities in several disease models. Initial studies indicate that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. These findings align with broader trends in medicinal chemistry where sulfanyl-containing compounds are being explored as potential therapeutics.

The potential therapeutic applications of 2-(ethylsulfanyl)methylcyclopropan-1-amine extend beyond traditional small-molecule drugs. The compound's unique structural features make it a candidate for developing novel biomaterials or functionalized polymers with specific biological functionalities. Such applications could revolutionize fields like regenerative medicine and tissue engineering by providing materials that can interact selectively with biological systems.

Ongoing research is focused on elucidating the mechanistic details of how 2-(ethylsulfanyl)methylcyclopropan-1-amine exerts its biological effects. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are being employed to determine the compound's interaction with target proteins at an atomic level. These structural insights are crucial for rational drug design and for optimizing lead compounds into viable drugs.

The safety profile of 2-(ethylsulfanyl)methylcyclopropan-1-amine is also under active investigation. Preclinical toxicology studies are being conducted to assess its metabolic stability, distribution, excretion, and potential side effects. These studies are essential for ensuring that the compound is safe enough to proceed to clinical trials and eventual therapeutic use.

In conclusion, 2-(ethylsulfanyl)methylcyclopropan-1-amine (CAS No. 2228921-99-9) represents a fascinating example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of chemical features—namely the cyclopropane ring and ethylsulfanyl group—makes it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications and mechanisms, this compound is poised to play a significant role in shaping the future of medicinal biology.